Cas no 1333759-31-1 (3,6-dichloro-N-(3-methylpyridin-2-yl)methylpyridine-2-carboxamide)

• Product Name: 3,6-dichloro-N-(3-methylpyridin-2-yl)methylpyridine-2-carboxamide
• CAS No: 1333759-31-1
• MF: C₁₃H₁₁Cl₂N₃O
• MW: 296.151940584183
• CID: 5452144
• PubChem ID: 53620908
• Update Time: 2025-06-09

3,6-dichloro-N-(3-methylpyridin-2-yl)methylpyridine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3,6-Dichloro-N-[(3-methyl-2-pyridinyl)methyl]-2-pyridinecarboxamide
• AKOS012610514
• EN300-16609587
• Z1123707886
• 1333759-31-1
• 3,6-dichloro-N-[(3-methylpyridin-2-yl)methyl]pyridine-2-carboxamide
• 3,6-dichloro-N-(3-methylpyridin-2-yl)methylpyridine-2-carboxamide

• Inchi： 1S/C13H11Cl2N3O/c1-8-3-2-6-16-10(8)7-17-13(19)12-9(14)4-5-11(15)18-12/h2-6H,7H2,1H3,(H,17,19)
• InChI Key： ZKMNJRTUQQFENY-UHFFFAOYSA-N
• SMILES： C1(C(NCC2=NC=CC=C2C)=O)=NC(Cl)=CC=C1Cl

Computed Properties

• Exact Mass: 295.028
• Monoisotopic Mass: 295.028
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.9A^2
• XLogP3: 2.9

Experimental Properties

• Density: 1.364±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 453.3±45.0 °C(Predicted)
• pka: 11.14±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxamides

Additional information on 3,6-dichloro-N-(3-methylpyridin-2-yl)methylpyridine-2-carboxamide

Introduction to 3,6-Dichloro-N-(3-Methylpyridin-2-yl)methylpyridine-2-carboxamide (CAS No. 1333759-31-1)

3,6-Dichloro-N-(3-methylpyridin-2-yl)methylpyridine-2-carboxamide (CAS No. 1333759-31-1) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include dichloro substituents and a pyridine ring system, making it a promising candidate for various therapeutic applications. In this comprehensive introduction, we will delve into the chemical properties, biological activities, and potential uses of this compound, drawing on the latest research findings to provide a detailed and up-to-date overview.

The molecular structure of 3,6-dichloro-N-(3-methylpyridin-2-yl)methylpyridine-2-carboxamide is composed of a central pyridine ring with dichloro substituents at the 3 and 6 positions. The presence of these chlorine atoms imparts significant electronic and steric effects, which can influence the compound's reactivity and biological activity. Additionally, the N-substituted methylpyridine moiety adds further complexity to the molecule, contributing to its unique pharmacological profile.

In recent years, there has been a growing interest in the development of small molecules with potent biological activities for use in drug discovery. 3,6-Dichloro-N-(3-methylpyridin-2-yl)methylpyridine-2-carboxamide has been identified as a promising lead compound due to its ability to modulate specific biological targets. Studies have shown that this compound exhibits selective binding to certain receptors and enzymes, making it a valuable tool for investigating cellular processes and developing new therapeutic agents.

One of the key areas of research involving 3,6-dichloro-N-(3-methylpyridin-2-yl)methylpyridine-2-carboxamide is its potential as an anti-inflammatory agent. Inflammation is a complex biological response that plays a crucial role in various diseases, including arthritis, asthma, and neurodegenerative disorders. Recent studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential use in treating inflammatory conditions.

Beyond its anti-inflammatory properties, 3,6-dichloro-N-(3-methylpyridin-2-yl)methylpyridine-2-carboxamide has also shown promise in cancer research. Cancer cells often exhibit dysregulated signaling pathways that promote cell proliferation and survival. Preclinical studies have indicated that this compound can selectively target these pathways, leading to reduced tumor growth and increased apoptosis in cancer cells. These findings highlight the potential of 3,6-dichloro-N-(3-methylpyridin-2-yl)methylpyridine-2-carboxamide as an anticancer agent.

The pharmacokinetic properties of 3,6-dichloro-N-(3-methylpyridin-2-yl)methylpyridine-2-carboxamide are another important aspect of its evaluation as a potential therapeutic agent. Pharmacokinetic studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and a reasonable half-life, which are essential characteristics for a drug candidate. Additionally, preliminary toxicology studies have indicated that it has low toxicity at therapeutic doses, further supporting its development as a safe and effective treatment option.

In the context of drug discovery and development, the synthesis and optimization of lead compounds are critical steps in bringing new drugs to market. The synthesis of 3,6-dichloro-N-(3-methylpyridin-2-yl)methylpyridine-2-carboxamide involves several well-established chemical reactions that can be carried out under controlled conditions. Researchers have developed efficient synthetic routes to produce this compound with high yields and purity. These synthetic methods provide a solid foundation for further optimization efforts aimed at enhancing the compound's potency and selectivity.

To further explore the therapeutic potential of 3,6-dichloro-N-(3-methylpyridin-2-yl)methylpyridine-2-carboxamide, ongoing clinical trials are being conducted to evaluate its safety and efficacy in human subjects. These trials are designed to assess various endpoints, including pharmacodynamic responses, biomarker changes, and clinical outcomes. Preliminary results from early-phase trials have been encouraging, with the compound demonstrating favorable safety profiles and preliminary evidence of efficacy in treating targeted conditions.

In conclusion, 3,6-dichloro-N-(3-methylpyridin-2-yl)methylpyridine-2-carboxamide (CAS No. 1333759-31-1) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure confers specific properties that make it an attractive candidate for drug development. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses in treating various diseases. As more data becomes available from clinical trials and preclinical studies, it is likely that this compound will play an increasingly important role in advancing medical treatments.